Cas no 2770359-34-5 (3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2770359-34-5
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5993935
• PubChem ID: 165481545
• Update Time: 2025-07-02

3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• EN300-6729991
• 2770359-34-5

• Inchi： 1S/C7H11N3S/c1-11-7-5-9-10-3-2-8-4-6(7)10/h5,8H,2-4H2,1H3
• InChI Key： ZIUQYMGBGFVKMF-UHFFFAOYSA-N
• SMILES： S(C)C1C=NN2C=1CNCC2

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.2Ų

Additional information on 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 3-(Methylsulfanyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine (CAS No. 2770359-34-5)

The compound 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2770359-34-5) is a heterocyclic organic molecule featuring a unique fusion of pyrazole and pyrazine rings. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of a methylsulfanyl group at the 3-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's CAS No. 2770359-34-5 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its structural motif aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to construct larger, more complex therapeutics. Additionally, its potential as a bioisostere for thioether-containing drugs has garnered attention in medicinal chemistry circles.

From a synthetic perspective, 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine offers several advantages. Its pyrazolo[1,5-a]pyrazine core provides a rigid scaffold that can improve the pharmacokinetic properties of derived compounds. The methylsulfanyl moiety serves as a handle for further functionalization, enabling the introduction of diverse substituents via cross-coupling reactions or oxidation to sulfoxides/sulfones. These transformations are critical in optimizing drug candidates for enhanced potency and selectivity.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike traditional sulfur-containing reagents, 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine exhibits favorable stability under ambient conditions, reducing storage and handling challenges. This attribute aligns with the pharmaceutical industry's shift toward "greener" synthetic methodologies. Furthermore, its potential application in crop protection agents addresses the global need for sustainable pest management solutions, a topic dominating agri-tech discussions.

Analytical characterization of CAS No. 2770359-34-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for reproducibility in research. The growing availability of computational tools has also facilitated virtual screening of pyrazolo[1,5-a]pyrazine derivatives, accelerating hit-to-lead optimization processes in drug development pipelines.

Market analysts note increasing patent activity around 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, particularly in oncology and CNS disease areas. Its modular synthesis allows for rapid generation of analog libraries, a strategy favored by biotech startups focusing on AI-driven drug discovery. As the scientific community continues to explore its pharmacophore potential, this compound is poised to remain a key player in next-generation therapeutic development.